2-Methoxy-6-{[(4-propoxybenzyl)amino]methyl}phenol

• IUPAC Name: 2-methoxy-6-[[(4-propoxyphenyl)methylamino]methyl]phenol
• InChI: InChI=1S/C18H23NO3/c1-3-11-22-16-9-7-14(8-10-16)12-19-13-15-5-4-6-17(21-2)18(15)20/h4-10,19-20H,3,11-13H2,1-2H3
• InChI Key: ROGHLPRAHXAQCH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CNCC2=C(C(=CC=C2)OC)O
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

“2-Methoxy-6-{[(4-propoxybenzyl)amino]methyl}phenol” is a biochemical compound with the molecular formula C18H23NO3 and a molecular weight of 301.38. It is used for proteomics research.

Molecular Structure Analysis

The molecule contains a total of 46 bonds, including 23 non-H bonds, 12 multiple bonds, 8 rotatable bonds, 12 aromatic bonds, 2 six-membered rings, 1 secondary amine (aliphatic), 1 aromatic hydroxyl, and 2 ethers (aromatic).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 301.38. More detailed physical and chemical properties are not available in the literature.

Scientific Research Applications

Role in Environmental and Health Studies

• Dietary Exposure to Phenolic and Methoxylated Organohalogen Contaminants (OHCs) : A study examined the exposure of Okinawan people from Japan to neutral, phenolic, and methoxylated OHCs through diet. It analyzed their concentrations in breast milk and serum to understand the differential partitioning and potential health impacts of these contaminants (Fujii et al., 2014).

• Exposure to Phenolic Compounds and Reproductive Health : Research explored the associations between urinary phenol (e.g., bisphenol A, triclosan) and paraben concentrations with markers of oxidative stress and inflammation among pregnant women. It discussed the implications of these exposures on birth outcomes and overall health, highlighting the need for further research in this area (Watkins et al., 2015).

• Environmental Phenols in Pregnant Women : This study assessed exposure to environmental phenols like benzophenone-3, bisphenol A, and triclosan in pregnant women. It compared urinary concentrations of these phenols in pregnant women from the National Children's Study (NCS) to those in similar-aged women in the National Health and Nutrition Examination Survey (NHANES), shedding light on exposure differences based on race/ethnicity and geographic location (Mortensen et al., 2014).

• Endocrine-Disrupting Activity of Phenolic Halogenated Compounds (PHCs) : A study aimed to identify unknown PHCs in human plasma that possess endocrine-disrupting activity. It identified several monocyclic brominated or chlorinated phenol-, guaiacol-, and catechol-type compounds in human blood plasma and discussed their potential health impacts (Hovander et al., 2002).

• Occurrence and Fate of Parabens in Aquatic Environments : The review provided insights into the presence, biodegradation, and potential health effects of parabens, which are widely used as preservatives. It emphasized the need for further studies to understand their toxicity, especially for the chlorinated by-products that form when parabens interact with free chlorine (Haman et al., 2015).

Future Directions

As “2-Methoxy-6-{[(4-propoxybenzyl)amino]methyl}phenol” is used in proteomics research, future directions could involve further exploration of its biochemical properties and potential applications in this field.